Cas no 393-10-2 (4-Iodo-1-nitro-2-(trifluoromethyl)benzene)

• Product Name: 4-Iodo-1-nitro-2-(trifluoromethyl)benzene
• CAS No: 393-10-2
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 1029225
• PubChem ID: 11130908
• Update Time: 2025-04-25

4-Iodo-1-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-nitro-2-(trifluoromethyl)benzene
• 5-IODO-2-NITROBENZOTRIFLUORIDE
• 2-Nitro-5-jodobenzotrifluorid
• 4-iodo-1-nitro-2-trifluoromethyl-benzene
• 4-Iodo-2-(trifluoromethyl)nitrobenzene
• 4-Iodo-2-trifluoromethyl-1-nitrobenzene
• 4-Jod-1-nitro-2-trifluormethyl-benzol
• PC9714
• CS-0452168
• LH0068
• MFCD08282788
• 4-nitro-3-trifluoromethyliodobenzene
• 2-nitro-5-iodobenzotrifluoride
• 393-10-2
• SCHEMBL8468817
• AKOS005068079
• FS-4105
• DTXSID90456355

• MDL： MFCD08282788
• Inchi： 1S/C7H3F3INO2/c8-7(9,10)5-3-4(11)1-2-6(5)12(13)14/h1-3H
• InChI Key： RVEQXLQKLMGPHL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.91600
• Monoisotopic Mass: 316.91606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.74140

Additional information on 4-Iodo-1-nitro-2-(trifluoromethyl)benzene

4-Iodo-1-nitro-2-(trifluoromethyl)benzene: A Comprehensive Overview

4-Iodo-1-nitro-2-(trifluoromethyl)benzene, also known by its CAS number CAS No 393-10-2, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an iodine atom at the para position, a nitro group at the ortho position, and a trifluoromethyl group at the meta position relative to the iodine atom. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in both academic research and industrial applications.

The synthesis of 4-Iodo-1-nitro-2-(trifluoromethyl)benzene involves a series of carefully controlled reactions, often starting from benzene derivatives and incorporating the desired substituents through electrophilic substitution or other advanced methodologies. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing environmental impact.

In terms of chemical reactivity, the presence of the nitro group introduces strong electron-withdrawing effects, which significantly influence the reactivity of the benzene ring. This makes 4-Iodo-1-nitro-2-(trifluoromethyl)benzene an excellent substrate for various electrophilic substitutions, nucleophilic aromatic substitutions, and coupling reactions. The trifluoromethyl group further enhances the molecule's stability and contributes to its unique solubility properties in polar solvents.

One of the most notable applications of this compound is in pharmaceutical research, where it serves as a key intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for anti-cancer drug development. Additionally, its use in materials science has expanded due to its ability to form stable coordination complexes with transition metals, making it a promising candidate for catalytic applications.

The electronic properties of 4-Iodo-1-nitro-2-(trifluoromethyl)benzene have also been extensively studied using computational chemistry techniques. These studies have provided valuable insights into its frontier molecular orbitals and reactivity patterns, further enhancing our understanding of its behavior in various chemical environments. The compound's ability to act as both an electron-deficient aromatic system and a versatile building block has made it a focal point in contemporary organic synthesis.

In conclusion, 4-Iodo-1-nitro-2-(trifluoromethyl)benzene, CAS No 393-10-2, stands out as a multifaceted compound with immense potential across diverse chemical disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a critical component in both fundamental research and industrial innovation.